Cas no 332121-92-3 (Fmoc-2-amino-4-chlorobenzoic Acid)
Fmoc-2-amino-4-chlorobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-chlorobenzoic acid
- N-(9-Fluorenylmethoxycarbonyl)-4-chloroanthranilic acid~N-Fmoc-4-chloroanthranilic acid
- 2-(Fmoc-amino)-4-chlorobenzoic Acid
- Fmoc-2-amino-4-chlorobenzoic acid
- Fmoc-3-amino-4-chlorobenzoic acid
- N-FMOC-3-AMINO-4-CHLOROBENZOIC ACID
- 2-N-FMOC-AMINO-4-CHLOROBENZOIC ACID
- n-fmoc-4-chloroanthranilic acid
- AKOS009462242
- SY016264
- AS-72079
- CS-0309292
- 4-chloro-2-(9H-fluoren-9-ylmethoxycarbonylamino)benzoic Acid
- F19904
- EN300-1722205
- FT-0679801
- 332121-92-3
- 2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-chlorobenzoic acid
- AB12203
- MFCD02682157
- Z1136511757
- 4-CHLORO-2-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)BENZOIC ACID
- A875366
- Fmoc-2-amino-4-chlorobenzoic Acid
-
- MDL: MFCD02682163
- Inchi: 1S/C22H16ClNO4/c23-13-9-10-18(21(25)26)20(11-13)24-22(27)28-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-11,19H,12H2,(H,24,27)(H,25,26)
- InChI Key: BIPQSYSWHUYDEA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(=O)O)=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 393.07700
- Monoisotopic Mass: 393.0767857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 563
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Color/Form: Yellowish solid
- Density: 1.418
- Melting Point: 218-220°C (dec.)
- Boiling Point: 555.5°C at 760 mmHg
- Flash Point: 289.8℃
- Refractive Index: 1.687
- PSA: 75.63000
- LogP: 5.47220
- Solubility: Not determined
Fmoc-2-amino-4-chlorobenzoic Acid Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Fmoc-2-amino-4-chlorobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019064674-5g |
2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-chlorobenzoic acid |
332121-92-3 | 95% | 5g |
$156.91 | 2023-09-02 | |
| Alichem | A019064674-10g |
2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-chlorobenzoic acid |
332121-92-3 | 95% | 10g |
$304.32 | 2023-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H56110-1g |
2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-chlorobenzoic acid |
332121-92-3 | 95% | 1g |
¥548.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H56110-250mg |
2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-chlorobenzoic acid |
332121-92-3 | 95% | 250mg |
¥148.0 | 2023-09-07 | |
| TRC | F024870-250mg |
Fmoc-2-amino-4-chlorobenzoic Acid |
332121-92-3 | 250mg |
$ 250.00 | 2022-06-05 | ||
| TRC | F024870-500mg |
Fmoc-2-amino-4-chlorobenzoic Acid |
332121-92-3 | 500mg |
$ 410.00 | 2022-06-05 | ||
| Matrix Scientific | 041710-1g |
Fmoc-2-amino-4-chlorobenzoic acid |
332121-92-3 | 1g |
$212.00 | 2023-09-11 | ||
| Matrix Scientific | 041710-5g |
Fmoc-2-amino-4-chlorobenzoic acid |
332121-92-3 | 5g |
$785.00 | 2023-09-11 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H844827-1g |
2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-chlorobenzoic acid |
332121-92-3 | 95% | 1g |
698.00 | 2021-05-17 | |
| Fluorochem | 218336-1g |
2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-chlorobenzoic acid |
332121-92-3 | 95% | 1g |
£112.00 | 2022-03-01 |
Fmoc-2-amino-4-chlorobenzoic Acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on Fmoc-2-amino-4-chlorobenzoic Acid
Fmoc-2-amino-4-chlorobenzoic Acid (CAS No. 332121-92-3): A Key Intermediate in Modern Pharmaceutical Synthesis
Fmoc-2-amino-4-chlorobenzoic Acid, with the chemical identifier CAS No. 332121-92-3, is a highly significant compound in the realm of pharmaceutical chemistry. This specialized intermediate plays a pivotal role in the synthesis of various bioactive molecules, particularly in the development of peptidomimetics and protease inhibitors. Its unique structural features, combining an amino group at the 2-position and a chloro substituent at the 4-position of a benzoic acid backbone, make it an invaluable building block for medicinal chemists.
The< strong>Fmoc-2-amino-4-chlorobenzoic Acid molecule is characterized by its ability to undergo selective reactions at both the amino and chloro functional groups. This dual reactivity allows for the construction of complex peptide-like structures through solid-phase peptide synthesis (SPPS) and other combinatorial chemistry techniques. The Fmoc (fluorenylmethyloxycarbonyl) protecting group at the amino terminus ensures stability during synthetic procedures while maintaining accessibility for subsequent coupling reactions.
In recent years, there has been growing interest in the applications of< strong>Fmoc-2-amino-4-chlorobenzoic Acid in the development of novel therapeutic agents. One notable area of research involves its use in creating peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties. These peptidomimetics have shown promise in treating a variety of diseases, including cancer and inflammatory disorders.
Recent studies have highlighted the utility of< strong>Fmoc-2-amino-4-chlorobenzoic Acid in synthesizing protease inhibitors, which are crucial for targeting enzymes involved in pathological processes. For instance, researchers have utilized this intermediate to develop inhibitors of matrix metalloproteinases (MMPs), a family of enzymes implicated in cancer metastasis and tissue degradation. The ability to precisely modify the benzoic acid core allows for fine-tuning of enzyme binding affinity and selectivity.
The< strong>CAS No. 332121-92-3 designation ensures that researchers can reliably identify and source this compound from reputable suppliers. This standardization is essential for maintaining consistency in synthetic protocols and ensuring reproducibility across different laboratories. The chemical purity and stability of< strong>Fmoc-2-amino-4-chlorobenzoic Acid are critical factors that contribute to its widespread adoption in pharmaceutical research.
Advances in synthetic methodologies have further enhanced the utility of< strong>Fmoc-2-amino-4-chlorobenzoic Acid. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production of this intermediate, reducing reaction times and improving yields. These innovations are particularly valuable in drug discovery pipelines where rapid iteration and scalability are essential.
The structural versatility of< strong>Fmoc-2-amino-4-chlorobenzoic Acid also makes it a valuable tool for exploring structure-activity relationships (SAR). By systematically modifying the benzoic acid core or introducing additional functional groups, researchers can gain insights into how specific structural features influence biological activity. This information is crucial for optimizing lead compounds and developing drugs with enhanced efficacy and reduced side effects.
In conclusion, Fmoc-2-amino-4-chlorobenzoic Acid (CAS No. 332121-92-3) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique reactivity, combined with its ability to undergo selective functionalization, makes it an indispensable tool for medicinal chemists. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.
332121-92-3 (Fmoc-2-amino-4-chlorobenzoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)